Cas no 750512-98-2 (3-Diazoniopyridin-2-olate)
3-Diazoniopyridin-2-olate structure
Product Name:3-Diazoniopyridin-2-olate
CAS No:750512-98-2
MF:C5H3N3O
MW:121.096820116043
CID:2851491
PubChem ID:22015441
Update Time:2024-03-01
3-Diazoniopyridin-2-olate Chemical and Physical Properties
Names and Identifiers
-
- 3-diazoniopyridin-2-olate
- 3-diazo-2(3h)-pyridone
- 3-Diazopyridin-2(3H)-one
- 3-Diazoniopyridin-2-olate
-
- Inchi: 1S/C5H3N3O/c6-8-4-2-1-3-7-5(4)9/h1-3H
- InChI Key: IXIBNTWRLWOKCL-UHFFFAOYSA-N
- SMILES: [O-]C1C(=CC=CN=1)[N+]#N
Computed Properties
- Exact Mass: 121.027611728g/mol
- Monoisotopic Mass: 121.027611728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 64.099
3-Diazoniopyridin-2-olate Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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